Cas no 139719-68-9 (1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one)

• Product Name: 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one
• CAS No: 139719-68-9
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• MDL: MFCD00560201
• CID: 1085448
• PubChem ID: 3596770
• Update Time: 2025-07-16

1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one
• 1-(1-hydroxycyclohexyl)-3-phenylpropan-1-one(SALTDATA: FREE)
• AC1MT8UH
• Ambcb5214111
• CBDivE_012603
• CTK4C1918
• MolPort-016-631-667
• SureCN6433691
• 1-Propanone, 1-(1-hydroxycyclohexyl)-3-phenyl-
• 139719-68-9
• DTXSID50394002
• BS-35706
• DB-179759
• CS-0445693
• 1-(1-Hydroxycyclohexyl)-3-phenyl-1-propanone
• SCHEMBL6433691
• AKOS003604459
• CHEMBRDG-BB 5214111
• MFCD00560201

• MDL： MFCD00560201
• Inchi： 1S/C15H20O2/c16-14(15(17)11-5-2-6-12-15)10-9-13-7-3-1-4-8-13/h1,3-4,7-8,17H,2,5-6,9-12H2
• InChI Key： JNPMKVGVKUKYRV-UHFFFAOYSA-N
• SMILES： OC1(C(CCC2C=CC=CC=2)=O)CCCCC1

Computed Properties

• Exact Mass: 232.14600
• Monoisotopic Mass: 232.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 369.3°C at 760 mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.554
• PSA: 37.30000
• LogP: 2.88350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one

Introduction to 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one (CAS No. 139719-68-9)

1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one, also known by its CAS number 139719-68-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxycyclohexyl group and a phenylpropanone moiety. These structural elements contribute to its diverse chemical and biological properties, making it a valuable compound for various applications.

The chemical structure of 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one can be represented as follows: C₁₄H₂₀O₂. The presence of the hydroxyl group on the cyclohexane ring and the phenylpropanone backbone provides this compound with a combination of hydrophilic and hydrophobic properties, which are crucial for its interactions with biological systems. This dual nature allows it to exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

In recent years, significant advancements have been made in understanding the pharmacological properties of 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one. Research has shown that this compound possesses potent anti-inflammatory activity, which is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings have led to its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one has also demonstrated analgesic effects. Studies have indicated that it can effectively reduce pain by modulating the activity of nociceptive pathways in the central nervous system. This makes it a promising candidate for the development of new analgesic drugs that can provide relief for chronic pain conditions without the side effects associated with traditional opioids.

In addition to its anti-inflammatory and analgesic properties, 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one has shown neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity of 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one is thought to be mediated through its ability to enhance the expression of antioxidant enzymes and reduce the production of reactive oxygen species (ROS).

The synthesis of 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one involves several well-established chemical reactions. One common synthetic route involves the reaction of cyclohexanone with phenylacetyl chloride in the presence of a base, followed by reduction and hydroxylation steps. This multi-step process allows for high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

The safety profile of 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one has been extensively evaluated in preclinical studies. These studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Current clinical trials are underway to evaluate its potential as a treatment for various inflammatory and neurological disorders.

In conclusion, 1-(1-Hydroxycyclohexyl)-3-phenylpropan-1-one (CAS No. 139719-68-9) is a versatile compound with promising therapeutic applications. Its unique chemical structure confers it with a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable candidate for further development in the pharmaceutical industry.